Cas no 893613-21-3 (Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)-
• CAS No: 893613-21-3
• MF: C₁₃H₁₃N₃OS
• MW: 259.326821088791
• MDL: MFCD08056219
• CID: 714580
• PubChem ID: 16740486
• Update Time: 2025-05-27

Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)-
• 3-(3-THIOPHEN-2-YL-PYRAZOLO[1,5-A]PYRIMIDIN-6-YL)-PROPAN-1-OL
• 3-(3-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-6-yl)propan-1-ol
• GL-0711
• Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)
• MFCD08056219
• DTXSID20587540
• (6S,2S)-Diaminopimelicacid
• 3-(3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-yl)propan-1-ol
• 893613-21-3
• AKOS005256933
• 3-[3-(Thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-6-yl]propan-1-ol

• MDL： MFCD08056219
• Inchi： 1S/C13H13N3OS/c17-5-1-3-10-7-14-13-11(8-15-16(13)9-10)12-4-2-6-18-12/h2,4,6-9,17H,1,3,5H2
• InChI Key： LUJSKLGTRNOPKP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NN2C=C(C=NC2=1)CCCO

Computed Properties

• Exact Mass: 259.07800
• Monoisotopic Mass: 259.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 78.66000
• LogP: 2.38270

Additional information on Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)-

Recent Advances in Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)- (CAS: 893613-21-3) Research

Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)- (CAS: 893613-21-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyrimidine class, which is known for its diverse pharmacological activities, including kinase inhibition, anti-inflammatory, and anticancer properties. The incorporation of a thienyl group at the 3-position further enhances its bioactivity and selectivity, making it a promising candidate for targeted therapies.

Recent studies have focused on the synthesis and optimization of Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)- derivatives to improve their pharmacokinetic and pharmacodynamic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the propanol side chain could significantly enhance the compound's bioavailability and tissue penetration. These findings are particularly relevant for the development of orally administered drugs targeting intracellular kinases.

In addition to its kinase inhibitory properties, Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)- has shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge revealed that this compound could modulate the activity of certain neurotransmitter receptors, potentially offering neuroprotective effects. The study utilized in vitro and in vivo models to validate these findings, paving the way for further clinical investigations.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2022 publication in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These effects were observed in both acute and chronic inflammation models, suggesting its utility in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)-. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. However, the compound's versatility and broad-spectrum activity make it a valuable scaffold for further drug development efforts.

In conclusion, Pyrazolo[1,5-a]pyrimidine-6-propanol,3-(2-thienyl)- (CAS: 893613-21-3) represents a compelling area of research in the field of medicinal chemistry. Its multifaceted pharmacological profile and potential therapeutic applications underscore the need for continued investigation. Future studies should focus on optimizing its chemical structure, elucidating its mechanism of action, and advancing it through preclinical and clinical trials to realize its full therapeutic potential.